Cas no 57276-33-2 (Cyclopropyl 3-picolyl ketone)

• Product Name: Cyclopropyl 3-picolyl ketone
• CAS No: 57276-33-2
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 2185372
• Update Time: 2023-08-05

Cyclopropyl 3-picolyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2-pyridin-3-ylethanone
• Cyclopropyl 3-picolyl ketone
• 1-cyclopropyl-2-(pyridin-3-yl)ethan-1-one
• Ethanone, 1-cyclopropyl-2-(3-pyridinyl)-
• 1-Cyclopropyl-2-(3-pyridinyl)ethanone
• 1-Cyclopropyl-2-(3-pyridinyl)ethanone #

• Inchi： 1S/C10H11NO/c12-10(9-3-4-9)6-8-2-1-5-11-7-8/h1-2,5,7,9H,3-4,6H2
• InChI Key： YYDPUCRWWZICCG-UHFFFAOYSA-N
• SMILES： O=C(CC1C=NC=CC=1)C1CC1

Computed Properties

• Exact Mass: 161.084
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 161.20
• XLogP3: 0.9
• Topological Polar Surface Area: 30